Cas no 155309-04-9 (1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]-)
155309-04-9 structure
Product Name:1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]-
CAS No:155309-04-9
MF:C26H52NO4
MW:442.695388793945
CID:180800
PubChem ID:10343326
Update Time:2025-04-19
1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]-
- (2-hexadecanoyloxy-4-oxo-4-propan-2-yloxybutyl)-trimethylazanium
- 1-Butanaminium, N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-((1-oxohexadecyl)oxy)-
- P1Pi Ester
- Palmitoylcarnitine isopropyl ester
- DTXSID80935184
- 155309-04-9
- 2-(Hexadecanoyloxy)-N,N,N-trimethyl-4-oxo-4-[(propan-2-yl)oxy]butan-1-aminium
-
- Inchi: 1S/C26H52NO4/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25(28)31-24(22-27(4,5)6)21-26(29)30-23(2)3/h23-24H,7-22H2,1-6H3/q+1
- InChI Key: KEGFTSGFVQNRIB-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCCCCCCCC)=O)C(CC(=O)OC(C)C)C[N+](C)(C)C
Computed Properties
- Exact Mass: 442.38963414g/mol
- Monoisotopic Mass: 442.38963414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 22
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.2
- Topological Polar Surface Area: 52.6Ų
1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
155309-04-9 (1-Butanaminium,N,N,N-trimethyl-4-(1-methylethoxy)-4-oxo-2-[(1-oxohexadecyl)oxy]-) Related Products
- 31023-24-2(3-Methylbutyrylcarnitine)
- 102636-82-8(Glutaroyl carnitine)
- 3040-38-8(L-Acetylcarnitine)
- 14992-62-2(Acetylcarnitine)
- 17298-37-2(Propionyl-L-carnitine)
- 2364-67-2(L-Palmitoyl Carnitine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent